Cas no 1131614-40-8 (Ethyl 4-acetoxy-3-iodobenzoate)

• Product Name: Ethyl 4-acetoxy-3-iodobenzoate
• CAS No: 1131614-40-8
• MF: C₁₁H₁₁IO₄
• MW: 334.107115983963
• CID: 1030624
• PubChem ID: 44829071
• Update Time: 2025-04-20

Ethyl 4-acetoxy-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-acetoxy-3-iodobenzoate
• ethyl 4-acetyloxy-3-iodobenzoate
• DTXSID80661158
• AKOS015843517
• Ethyl 4-(acetyloxy)-3-iodobenzoate
• A802882
• Ethyl4-acetoxy-3-iodobenzoate
• DB-060411
• 1131614-40-8

• Inchi： 1S/C11H11IO4/c1-3-15-11(14)8-4-5-10(9(12)6-8)16-7(2)13/h4-6H,3H2,1-2H3
• InChI Key： SGENPJBJKKECIT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1OC(C)=O

Computed Properties

• Exact Mass: 333.97021g/mol
• Monoisotopic Mass: 333.97021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters